Cas no 70804-88-5 (5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI))

5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI) structure
70804-88-5 structure
Product Name:5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI)
CAS No:70804-88-5
MF:C11H16N5O7PS
MW:393.312801361084
CID:572979
PubChem ID:189762
Update Time:2025-04-19

5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI)
    • [(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • poly(2'-methylthioadenylic acid)
    • 70804-88-5
    • BDBM50367099
    • PD050278
    • CHEMBL609484
    • CS-0103845
    • W-201920
    • Q27072076
    • 2-MeSAMP
    • 2-Methylthioadenosine 5'-monophosphate triethylammonium salt
    • {[(2R,3S,4R,5R)-5-[6-amino-2-(methylsulfanyl)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
    • ((2R,3S,4R,5R)-5-(6-Amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • GTPL1764
    • 2-methylthio-AMP
    • 2MeSAMP
    • CHEMBL606240
    • J-014548
    • 2-Methylthioadenosine 5-monophosphate
    • 2-Methylthio-AMP Triethylammonium salt hydrate
    • HY-125989
    • SCHEMBL2527383
    • 22140-20-1
    • DTXSID70221068
    • Inchi: 1S/C11H16N5O7PS/c1-25-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(23-10)2-22-24(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H2,12,14,15)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
    • InChI Key: XVTFTCNRRAQHEQ-KQYNXXCUSA-N
    • SMILES: S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)N

Computed Properties

  • Exact Mass: 393.05098
  • Monoisotopic Mass: 393.05080604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 211Ų

Experimental Properties

  • PSA: 186.07
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